Cas no 1443305-17-6 (2-[2-(4-fluoro-2-methylphenoxy)ethyl]-1,3-dioxane)

• Product Name: 2-[2-(4-fluoro-2-methylphenoxy)ethyl]-1,3-dioxane
• CAS No: 1443305-17-6
• MF: C₁₃H₁₇FO₃
• MW: 240.270687818527
• MDL: MFCD18911497
• CID: 5218967
• Update Time: 2026-03-06

2-[2-(4-fluoro-2-methylphenoxy)ethyl]-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-fluoro-2-methylphenoxy)ethyl]-1,3-dioxane

• MDL： MFCD18911497
• Inchi： 1S/C13H17FO3/c1-10-9-11(14)3-4-12(10)15-8-5-13-16-6-2-7-17-13/h3-4,9,13H,2,5-8H2,1H3
• InChI Key： AGJDNTCFBDDKAL-UHFFFAOYSA-N
• SMILES： O1CCCOC1CCOC1=CC=C(F)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[2-(4-fluoro-2-methylphenoxy)ethyl]-1,3-dioxane

Introduction to 2-[2-(4-fluoro-2-methylphenoxy)ethyl]-1,3-dioxane (CAS No. 1443305-17-6)

2-[2-(4-fluoro-2-methylphenoxy)ethyl]-1,3-dioxane, identified by its CAS number 1443305-17-6, is a significant compound in the field of pharmaceutical chemistry. This dioxane derivative features a unique structural framework that has garnered attention for its potential applications in drug development and molecular research. The presence of a 4-fluoro-2-methylphenoxy moiety introduces specific electronic and steric properties, making it a valuable candidate for synthesizing novel bioactive molecules.

The compound's structure consists of a dioxane ring linked to an ethyl chain, which is further substituted with a phenoxy group. The 4-fluoro-2-methylphenoxy part of the molecule is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in the development of central nervous system (CNS) drugs, where fluorinated compounds are known to exhibit improved pharmacokinetic profiles.

In recent years, research has highlighted the importance of dioxane derivatives in medicinal chemistry. The dioxane ring provides a rigid scaffold that can be tailored to interact with biological targets. Specifically, the ethyl chain extending from the dioxane ring allows for further functionalization, enabling chemists to design molecules with precise biological activities. This flexibility has made 2-[2-(4-fluoro-2-methylphenoxy)ethyl]-1,3-dioxane a versatile building block for synthesizing various pharmacologically relevant compounds.

The 4-fluoro-2-methylphenoxy group is particularly interesting due to its ability to modulate receptor interactions. Fluorine atoms can influence the electronic properties of adjacent atoms, leading to changes in binding affinity and selectivity. This property has been exploited in the design of drugs targeting neurotransmitter receptors, such as serotonin and dopamine receptors. For instance, fluorinated analogs of existing CNS drugs have shown enhanced efficacy and reduced side effects, underscoring the importance of fluorine substitution in drug design.

Recent studies have also explored the potential of 2-[2-(4-fluoro-2-methylphenoxy)ethyl]-1,3-dioxane in the development of antiviral agents. The structural motif of this compound has been found to mimic natural substrates or inhibitors of viral enzymes. By leveraging computational chemistry and high-throughput screening techniques, researchers have identified derivatives of this compound that exhibit potent antiviral activity against various pathogens. These findings highlight the compound's broad applicability in addressing emerging infectious diseases.

The synthesis of 2-[2-(4-fluoro-2-methylphenoxy)ethyl]-1,3-dioxane involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. The use of fluorinated precursors has also been crucial in introducing the desired fluorine substituents into the final product.

In conclusion, 2-[2-(4-fluoro-2-methylphenoxy)ethyl]-1,3-dioxane (CAS No. 1443305-17-6) represents a promising compound in pharmaceutical research. Its unique structural features and functional groups make it an excellent candidate for developing novel therapeutic agents with enhanced pharmacological properties. Ongoing studies continue to uncover new applications for this compound, reinforcing its significance in medicinal chemistry and drug discovery efforts worldwide.